N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C11H10BrNO3/c1-13(7-8-4-5-10(12)16-8)11(14)9-3-2-6-15-9/h2-6H,7H2,1H3
• InChI Key: AGOUQBUCYYZHIB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(O1)Br)C(=O)C2=CC=CO2
• Molecular Formula: C11H10BrNO3
• Molecular Weight: 284.11 g/mol

Description

N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide, also known as BMF, is a novel small molecule that has gained significant attention in recent years due to its potential therapeutic applications. BMF is a furan-based compound that has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide is not fully understood, but several studies have suggested that this compound exerts its biological activity by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses. Moreover, this compound has been shown to inhibit the phosphorylation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-6, and MCP-1, which play a crucial role in the pathogenesis of inflammatory disorders. Moreover, this compound has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to exhibit anti-viral activity against several viruses, including HIV-1, HCV, and influenza virus.

Advantages and Limitations for Lab Experiments

N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide has several advantages as a research tool, including its small molecular weight, high solubility, and low toxicity. Moreover, this compound has been found to exhibit potent biological activity at low concentrations, making it an ideal candidate for further research. However, the limitations of this compound include its limited stability and potential for degradation under certain conditions. Therefore, careful handling and storage of this compound are required to maintain its potency and stability.

Future Directions

Several future directions for research related to N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide include the development of novel this compound derivatives with improved pharmacological properties, the elucidation of the exact mechanism of action of this compound, and the evaluation of this compound's potential as a therapeutic agent for the treatment of various diseases. Moreover, further studies are required to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo and to evaluate its safety and efficacy in preclinical and clinical trials.
Conclusion
In conclusion, this compound is a novel small molecule that has gained significant attention in recent years due to its potential therapeutic applications. This compound exhibits various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The synthesis of this compound involves a multi-step process that includes the reaction of 5-bromofuran-2-carboxylic acid with thionyl chloride, followed by the reaction with methylamine and reductive amination. This compound has several advantages as a research tool, including its small molecular weight, high solubility, and low toxicity. However, the limitations of this compound include its limited stability and potential for degradation under certain conditions. Several future directions for research related to this compound include the development of novel this compound derivatives, the elucidation of the exact mechanism of action, and the evaluation of its potential as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide involves a multi-step process that includes the reaction of 5-bromofuran-2-carboxylic acid with thionyl chloride, followed by the reaction with methylamine to produce the corresponding amide. The amide is then subjected to a reductive amination reaction with formaldehyde and sodium cyanoborohydride to yield this compound.

Scientific Research Applications

N-[(5-bromofuran-2-yl)methyl]-N-methylfuran-2-carboxamide has been extensively studied in various scientific fields, including pharmacology, biochemistry, and medicinal chemistry. Several studies have reported the potential of this compound as a therapeutic agent for the treatment of various diseases, including cancer, viral infections, and inflammatory disorders. This compound has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. Moreover, this compound has been found to possess anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.